5-(dimethylamino)pentanimidamide dihydrochloride
Overview
Description
5-(Dimethylamino)pentanimidamide dihydrochloride (DMPAD) is an organic compound that has a wide range of applications in both scientific research and industrial applications. It is a white, crystalline solid with a molecular weight of 301.80 g/mol and is soluble in water. DMPAD is a versatile compound that is used in various fields such as the synthesis of organic compounds, drug development, and nanotechnology.
Mechanism of Action
The mechanism of action of 5-(dimethylamino)pentanimidamide dihydrochloride is not fully understood. However, it is believed to be a proton donor and acceptor, meaning that it can donate and accept protons from other molecules. This ability to donate and accept protons allows 5-(dimethylamino)pentanimidamide dihydrochloride to act as a catalyst in a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(dimethylamino)pentanimidamide dihydrochloride are not yet fully understood. However, it is believed that it may have some potential benefits in the treatment of certain diseases. For example, it has been shown to have anti-inflammatory and anti-microbial properties, which may be beneficial in the treatment of certain infectious diseases. Additionally, it has been suggested that it may have potential benefits in the treatment of cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(dimethylamino)pentanimidamide dihydrochloride in laboratory experiments include its low cost, its availability in a variety of forms, and its versatility. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. The main limitation of using 5-(dimethylamino)pentanimidamide dihydrochloride in laboratory experiments is that its mechanism of action is not yet fully understood.
Future Directions
For research on 5-(dimethylamino)pentanimidamide dihydrochloride include further investigation into its mechanism of action, its potential benefits in the treatment of certain diseases, and its potential use in the synthesis of organic compounds. Additionally, further research into its potential use in nanotechnology and drug development is also warranted. Finally, further research into the safety and toxicity of 5-(dimethylamino)pentanimidamide dihydrochloride is also necessary.
Synthesis Methods
The synthesis of 5-(dimethylamino)pentanimidamide dihydrochloride is relatively simple and can be accomplished using a variety of methods. One method involves the reaction of ethylenediamine and pentanamide in the presence of a catalytic amount of hydrochloric acid. This reaction results in the formation of 5-(dimethylamino)pentanimidamide dihydrochloride.
Scientific Research Applications
5-(dimethylamino)pentanimidamide dihydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of organic compounds, drug development, and nanotechnology. Additionally, it has been used in the synthesis of organic compounds such as polymers and catalysts. It has also been used in drug development as a reagent for the synthesis of pharmaceuticals. Finally, it has been used in nanotechnology as a component of nanomaterials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylamino)pentanimidamide dihydrochloride involves the reaction of 5-aminopentanimidamide with dimethylamine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "5-aminopentanimidamide", "dimethylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-aminopentanimidamide is dissolved in a suitable solvent such as ethanol or water.", "Step 2: Dimethylamine is added dropwise to the solution while stirring at room temperature.", "Step 3: The reaction mixture is stirred for several hours until complete conversion of the starting material is achieved.", "Step 4: Hydrochloric acid is added to the reaction mixture to form the dihydrochloride salt.", "Step 5: The dihydrochloride salt is isolated by filtration and washed with a suitable solvent such as ethanol or water.", "Step 6: The product is dried under vacuum to obtain 5-(dimethylamino)pentanimidamide dihydrochloride as a white solid." ] } | |
CAS RN |
2703779-82-0 |
Molecular Formula |
C7H19Cl2N3 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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